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Compound Focus: Musk ketone

CAS No.: 81-14-1

Cat. No.: S536467

Musk ketone is a synthetic nitro musk first synthesized serendipitously by German chemist Albert Baur in
1888 while attempting to produce TNT [1]. It became a cornerstone of modern perfumery, prized for its
warm, sensual, and persistent animalic scent, and was widely used as a fixative to stabilize the volatility of

other perfume aromas [2] [1].

The table below summarizes its key identifiers:

Property Description

IUPAC Name 1-(4-tert-Butyl-2,6-dimethyl-3,5-dinitrophenyl)ethan-1-one [3]
CAS Registry No. 81-14-1 [3] [1]

Molecular Formula C14H18N20s [3]

Molecular Mass 294.307 g/mol [3]

Mechanism of Action: Olfactory Receptor Activation

Musk ketone exerts its odorant effect by activating specific human olfactory receptors (ORs), which are G
protein-coupled receptors (GPCRs) [2]. Scientific studies have identified OR5AN1 as a key receptor that

responds specifically to musk ketone and other nitro musks, even at nanomolar concentrations [2].
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The following diagram illustrates the proposed molecular mechanism of OR5ANI1 activation by musk

ketone:
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Diagram of musk ketone activating the OR5AN1 signaling pathway.

Research combining computational models and site-directed mutagenesis suggests that musk ketone binding

within the OR5ANT1 receptor pocket is stabilized by [2]:

e Hydrophobic interactions with surrounding aromatic residues like Phel05, Phel94, and Phe207.
¢ Acrucial hydrogen bond to a tyrosine residue (Tyr260) on the receptor.

Quantitative analysis indicates that hydrophobic interactions contribute approximately 77% to the binding

affinity, while hydrogen bonding contributes about 13% [2].

Experimental Analysis and Detection
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The detection and analysis of musk ketone, especially in complex mixtures like perfumes, is crucial for
quality control and regulatory compliance. Thin-layer chromatography (TLC) has been a historically

important method for this purpose.

The workflow below outlines a standardized TLC protocol for qualitative analysis of musk ketone in

fragrances:

(1. Sample PreparatiorD

l
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l
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G. Visualize under UV LighD

Click to download full resolution via product page
Workflow for qualitative analysis of musk ketone using Thin-Layer Chromatography (TLC).

Detailed TLC Protocol [4]:

e Sample Preparation: The cologne sample is applied directly or diluted if necessary.

e Stationary Phase: A standard TLC plate.

¢ Mobile Phase: Toluene is used as the carrier solvent.

¢ Visualization: The developed plate is examined under ultraviolet light (UVL). Musk ketone, musk
ambrette, and musk xylene can be identified based on their characteristic spots.
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e Confirmation: For precise confirmation, spots can be extracted and analyzed by Gas
Chromatography-Mass Spectrometry (GC/MS) [4].

Environmental and Regulatory Concerns

Musk ketone is lipophilic and bioaccumulative, leading to its detection in human breast milk, adipose
tissue, and blood plasma [5]. Studies have linked synthetic musks to potential health and environmental

effects, which have prompted regulatory changes.

The table below summarizes key findings and the regulatory status:

Aspect Findings & Status

| Health & Environmental Impact | - Exhibits estrogenic/antiestrogenic properties [2].

e Shown to reduce fecundity in zebrafish in a dose-dependent manner [5].

e Can inhibit Multixenobiotic Resistance (MXR) transporters, potentially enhancing the toxicity of other
pollutants [5]. | | Regulatory Status | - Use in cosmetics is restricted in Europe and subject to
limitations [5] [6].

¢ Not globally banned, but its use has been largely phased out in favor of polycyclic and macrocyclic
musks [2] [5]. |

Conclusion

Musk ketone serves as a notable case study of how a historically important synthetic molecule can be re-
evaluated based on evolving scientific understanding. While its legacy in perfumery is secure, current
research focuses more on its environmental impact and molecular interactions than on its continued

widespread application.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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